N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)-2-(p-tolyl)acetamide

• IUPAC Name: 2-(4-methylphenyl)-N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]acetamide
• InChI: InChI=1S/C14H12N4O3/c1-9-2-4-10(5-3-9)8-12(19)16-14-18-17-13(20-14)11-6-7-15-21-11/h2-7H,8H2,1H3,(H,16,18,19)
• InChI Key: NTTOXUNOYKAWFM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC(=O)NC2=NN=C(O2)C3=CC=NO3
• Molecular Formula: C14H12N4O3
• Molecular Weight: 284.27 g/mol

Description

N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)-2-(p-tolyl)acetamide, also known as ISOX, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)-2-(p-tolyl)acetamide is not fully understood, but it is believed to involve the modulation of various neurotransmitters and ion channels in the brain. It has been shown to inhibit the release of pro-inflammatory cytokines and increase the levels of anti-inflammatory cytokines, suggesting that it may have anti-inflammatory properties.
Biochemical and Physiological Effects:
N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)-2-(p-tolyl)acetamide has been shown to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are mediators of inflammation. It has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that promotes the survival and growth of neurons.

Advantages and Limitations for Lab Experiments

One advantage of using N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)-2-(p-tolyl)acetamide in lab experiments is its relatively simple synthesis method. It is also a relatively stable compound, making it suitable for long-term storage. However, one limitation is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for the study of N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)-2-(p-tolyl)acetamide. One area of interest is its potential use as a therapeutic agent in the treatment of neurodegenerative diseases. Another area of interest is its potential use as an analgesic and anti-inflammatory agent. Further studies are needed to fully understand the mechanism of action of N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)-2-(p-tolyl)acetamide and its potential applications in various fields.

Synthesis Methods

The synthesis of N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)-2-(p-tolyl)acetamide involves the reaction of p-tolylacetic acid with hydroxylamine hydrochloride, followed by the reaction of the resulting product with isoxazole-5-carboxylic acid. The final product is obtained after recrystallization from ethanol.

Scientific Research Applications

N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)-2-(p-tolyl)acetamide has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and neuroscience. It has been found to have anti-inflammatory, analgesic, and anticonvulsant properties. It has also been studied for its potential use as a neuroprotective agent in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.